Cas no 29690-38-8 (Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate)

• Product Name: Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate
• CAS No: 29690-38-8
• MF: C₁₅H₁₅F₃O₄S
• MW: 348.33741402626
• CID: 1442593
• PubChem ID: 71357468
• Update Time: 2025-05-21

Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,[3-(trifluoromethyl)phenyl]methanol
• 29690-38-8
• 4-Methylbenzene-1-sulfonic acid--[3-(trifluoromethyl)phenyl]methanol (1/1)
• DTXSID50781539
• 4-methylbenzenesulfonic acid;[3-(trifluoromethyl)phenyl]methanol

• Inchi： 1S/C8H7F3O.C7H8O3S/c9-8(10,11)7-3-1-2-6(4-7)5-12;1-6-2-4-7(5-3-6)11(8,9)10/h1-4,12H,5H2;2-5H,1H3,(H,8,9,10)
• InChI Key： FOFRBQSTJYWRBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC(C1=CC=CC(CO)=C1)(F)F

Computed Properties

• Exact Mass: 348.06435
• Monoisotopic Mass: 348.06431462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Additional information on Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate

Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate (CAS No. 29690-38-8): A Comprehensive Overview

Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate, identified by its Chemical Abstracts Service Number (CAS No.) 29690-38-8, is a specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound belongs to the class of sulfonate esters and features a unique structural configuration that makes it valuable in various synthetic and biological processes.

The molecular structure of Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate consists of a benzene ring substituted with a trifluoromethyl group at the 3-position and a methyl group at the 4-position, further functionalized with a methanol moiety linked to a benzenesulfonate group. This specific arrangement imparts distinct chemical properties that enhance its utility in drug development and material science.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing trifluoromethyl and sulfonate groups due to their ability to modulate biological activity. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can improve the metabolic stability and binding affinity of drug candidates. Additionally, the sulfonate group often enhances water solubility, making these compounds more suitable for formulation into oral or injectable medications.

One of the most compelling applications of Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate is in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, derivatives of this compound have been explored as intermediates in the production of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both the trifluoromethyl and sulfonate groups allows for fine-tuning of pharmacokinetic properties, leading to improved drug efficacy and reduced side effects.

Recent studies have also highlighted the role of Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate in material science. Its unique chemical properties make it an excellent candidate for developing advanced materials with specific functionalities. For example, researchers have investigated its use in creating liquid crystals and organic semiconductors due to its ability to form stable crystalline structures. These materials are essential in electronic devices such as displays and solar cells.

The synthesis of Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from readily available precursors through a series of functional group transformations. The introduction of the trifluoromethyl group often involves halogenation followed by metal-catalyzed cross-coupling reactions. The subsequent sulfonation step requires careful optimization to ensure high yield and purity.

In terms of handling and storage, Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate should be kept in a cool, dry place away from direct sunlight. It is important to use appropriate personal protective equipment (PPE) when handling this compound due to its potential reactivity with certain chemicals. Proper ventilation and inert atmosphere conditions may be necessary during storage and transportation to prevent degradation.

The safety profile of Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate has been thoroughly evaluated through various toxicological studies. While no significant acute toxicity has been observed at typical exposure levels, chronic studies are ongoing to assess long-term effects. Manufacturers and researchers adhere to strict regulatory guidelines to ensure safe handling and minimize health risks.

The environmental impact of this compound is another area of concern. Efforts are being made to develop sustainable synthetic routes that reduce waste generation and hazardous byproducts. Additionally, researchers are exploring biodegradable alternatives to traditional solvents used in its production.

In conclusion, Benzenemethanol, 3-(trifluoromethyl)-, 4-methylbenzenesulfonate (CAS No. 29690-38-8) is a versatile compound with broad applications in pharmaceuticals and material science. Its unique structural features make it an invaluable intermediate in drug development and an excellent candidate for advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.